

Application Notes and Protocols for Synthesizing PROTACs for Neurodegenerative Diseases

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *tert-Butyl 6-azaspiro[3.4]octan-2-ylcarbamate hydrochloride*

CAS No.: 1630906-42-1

Cat. No.: B1382291

[Get Quote](#)

Introduction: A Paradigm Shift in Treating Neurodegenerative Diseases

Neurodegenerative diseases, including Alzheimer's, Parkinson's, and Huntington's, are characterized by the progressive loss of neuronal structure and function.^[1] A common pathological hallmark of many of these disorders is the accumulation of misfolded and aggregated proteins, such as tau, α -synuclein, and huntingtin, which are often considered "undruggable" by traditional small molecule inhibitors.^{[2][3]} Proteolysis-targeting chimeras (PROTACs) represent a revolutionary therapeutic modality with the potential to overcome this challenge.^{[1][4]}


Unlike conventional inhibitors that merely block a protein's function, PROTACs are heterobifunctional molecules designed to eliminate the disease-causing protein altogether.^[5] They achieve this by hijacking the cell's own ubiquitin-proteasome system (UPS), a natural machinery for protein degradation.^{[4][5]} A PROTAC molecule consists of three key

components: a "warhead" that binds to the protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two.[6] By bringing the POI and the E3 ligase into close proximity, the PROTAC facilitates the ubiquitination of the POI, marking it for degradation by the proteasome.[5] This catalytic mechanism allows a single PROTAC molecule to induce the degradation of multiple target proteins, offering a highly efficient and potent therapeutic strategy.[4]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the design, synthesis, and evaluation of PROTACs for neurodegenerative diseases, with a particular focus on the challenges and strategies for developing CNS-penetrant molecules.

The PROTAC-Mediated Degradation Pathway

The mechanism of action of a PROTAC can be visualized as a cyclical process that leverages the cell's natural protein disposal system.



[Click to download full resolution via product page](#)

Figure 1: The catalytic cycle of PROTAC-mediated protein degradation.

Part 1: Design and Synthesis of CNS-Penetrant PROTACs

The development of PROTACs for neurodegenerative diseases presents a significant challenge: the molecule must be able to cross the highly selective blood-brain barrier (BBB) to reach its target in the central nervous system (CNS).[7] This necessitates careful consideration of the physicochemical properties of the PROTAC, particularly its molecular weight, lipophilicity, and polar surface area.[8]

Strategic Component Selection

1.1.1. Protein of Interest (POI) Ligand (The "Warhead")

The choice of the warhead is dictated by the specific neurodegenerative disease being targeted. For example, in Alzheimer's disease, ligands targeting the tau protein are of great interest.[1] The warhead should exhibit high affinity and selectivity for the POI to minimize off-target effects.

1.1.2. E3 Ubiquitin Ligase and Ligand

While over 600 E3 ligases are encoded in the human genome, the most commonly used for PROTAC design are Cereblon (CRBN) and von Hippel-Lindau (VHL).[9] The selection of an E3 ligase should be informed by its expression levels in neuronal cells.[10] For instance, both CRBN and VHL are expressed in the human brain, making them viable options for neuro-PROTACs.[10] Ligands for these E3 ligases, such as thalidomide derivatives for CRBN and derivatives of the VHL inhibitor for VHL, are well-established and commercially available.[1]

1.1.3. The Linker: A Critical Determinant of CNS Penetration

The linker is not merely a spacer but plays a crucial role in the PROTAC's overall properties, including its ability to cross the BBB.[6] The length, composition, and attachment points of the linker must be carefully optimized.[6] For CNS-penetrant PROTACs, linkers are often designed to have a balance of lipophilicity to facilitate membrane traversal without being too lipophilic, which can lead to poor solubility and non-specific binding.[11] Polyethylene glycol (PEG) and alkyl chains are common linker motifs.[6]

Property	Desirable Range for CNS Penetration	Rationale
Molecular Weight (MW)	< 800 Da	Smaller molecules have a higher probability of passive diffusion across the BBB.[8]
Topological Polar Surface Area (TPSA)	< 120 Å ²	Lower TPSA is associated with better membrane permeability.
cLogP	1-4	A measure of lipophilicity; a balanced value is needed for membrane crossing and solubility.
Hydrogen Bond Donors	< 5	Fewer hydrogen bond donors generally improve BBB penetration.

Table 1: General Physicochemical Property Guidelines for CNS-Penetrant PROTACs.

Protocol: Synthesis of a Tau-Targeting PROTAC (Hypothetical Example based on C004019)

This protocol describes a general synthetic route for a tau-targeting PROTAC, conceptually similar to reported molecules like C004019, which utilizes a tau-binding moiety, a VHL ligand, and a linker.[12]

Materials:

- Tau binder with a reactive handle (e.g., a primary amine)
- Linker with two reactive handles (e.g., a carboxylic acid and a protected amine)
- VHL ligand with a reactive handle (e.g., a carboxylic acid)
- Coupling reagents (e.g., HATU, HOBT)
- Bases (e.g., DIPEA)

- Solvents (e.g., DMF, DCM)
- Deprotection reagents (e.g., TFA)
- Purification supplies (e.g., silica gel, HPLC system)

Step-by-Step Synthesis:


- Linker-Warhead Conjugation:
 - Dissolve the tau binder (1 equivalent) and the linker (1.1 equivalents) in DMF.
 - Add HATU (1.2 equivalents), HOBt (1.2 equivalents), and DIPEA (3 equivalents).
 - Stir the reaction at room temperature for 12-24 hours, monitoring by LC-MS.
 - Upon completion, dilute the reaction with water and extract with an organic solvent (e.g., ethyl acetate).
 - Dry the organic layer, concentrate, and purify the product by flash chromatography.
- Deprotection of the Linker:
 - Dissolve the linker-warhead conjugate in DCM.
 - Add TFA (10-20% v/v) and stir at room temperature for 1-2 hours.
 - Monitor the reaction by LC-MS.
 - Upon completion, concentrate the reaction mixture under reduced pressure to remove TFA.
- Final Conjugation to E3 Ligase Ligand:
 - Dissolve the deprotected linker-warhead conjugate (1 equivalent) and the VHL ligand (1.1 equivalents) in DMF.
 - Add HATU (1.2 equivalents), HOBt (1.2 equivalents), and DIPEA (3 equivalents).

- Stir the reaction at room temperature for 12-24 hours, monitoring by LC-MS.
- Upon completion, purify the final PROTAC molecule by preparative HPLC.
- Characterization:
 - Confirm the identity and purity of the final PROTAC using LC-MS, ^1H NMR, and ^{13}C NMR.

Part 2: In Vitro Evaluation of Neuro-PROTACs

A series of in vitro assays are essential to characterize the synthesized PROTACs, including their ability to induce protein degradation, their selectivity, and their potential to cross the BBB.

Workflow for In Vitro Evaluation



[Click to download full resolution via product page](#)

Figure 2: A systematic workflow for the in vitro characterization of neuro-PROTACs.

Protocol: Western Blot for Tau Degradation in Neuronal Cells

This protocol details the steps to assess the degradation of tau protein in a human neuroblastoma cell line (e.g., SH-SY5Y) treated with a tau-targeting PROTAC.

Materials:

- SH-SY5Y cells
- Cell culture medium and supplements
- PROTAC stock solution (in DMSO)
- Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)
- BCA protein assay kit
- SDS-PAGE gels and running buffer
- Transfer buffer and PVDF membrane
- Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
- Primary antibodies (anti-tau, anti-p-tau, anti-loading control e.g., GAPDH or β -actin)
- HRP-conjugated secondary antibody
- ECL substrate and imaging system

Step-by-Step Protocol:

- Cell Culture and Treatment:
 - Plate SH-SY5Y cells in 6-well plates and allow them to adhere overnight.
 - Treat the cells with varying concentrations of the PROTAC (and a vehicle control) for 24-48 hours.
- Cell Lysis and Protein Quantification:
 - Wash the cells with ice-cold PBS and lyse them with RIPA buffer.[\[13\]](#)

- Collect the lysates and centrifuge to pellet cell debris.[13]
- Determine the protein concentration of the supernatant using a BCA assay.[13]
- SDS-PAGE and Western Blotting:
 - Normalize the protein concentrations and prepare samples with Laemmli buffer.[13]
 - Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.[1]
 - Block the membrane with blocking buffer for 1 hour at room temperature.[1]
 - Incubate the membrane with primary antibodies overnight at 4°C.[1]
 - Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[1]
 - Wash the membrane again and detect the signal using an ECL substrate and an imaging system.[1]
- Data Analysis:
 - Quantify the band intensities and normalize the tau protein levels to the loading control.
 - Calculate the DC_{50} (concentration for 50% degradation) and D_{max} (maximum degradation) values.

Protocol: In Vitro Blood-Brain Barrier (BBB) Transwell Assay

This protocol describes a method to assess the permeability of a PROTAC across an in vitro BBB model using the bEnd.3 murine brain endothelial cell line.

Materials:

- bEnd.3 cells
- Transwell inserts (e.g., 0.4 μ m pore size)

- Cell culture medium
- PROTAC solution
- LC-MS/MS system for quantification

Step-by-Step Protocol:

- Establishment of the bEnd.3 Monolayer:
 - Coat the Transwell inserts with a suitable extracellular matrix component (e.g., collagen).
 - Seed bEnd.3 cells onto the apical side of the inserts at a high density.[\[14\]](#)
 - Culture the cells for several days until a confluent monolayer with tight junctions is formed. Monitor the integrity of the monolayer by measuring transendothelial electrical resistance (TEER).
- Permeability Assay:
 - Replace the medium in the apical and basolateral chambers with a transport buffer.
 - Add the PROTAC solution to the apical chamber.
 - At various time points, collect samples from the basolateral chamber.
- Quantification and Data Analysis:
 - Quantify the concentration of the PROTAC in the basolateral samples using a validated LC-MS/MS method.
 - Calculate the apparent permeability coefficient (Papp) to determine the rate of transport across the BBB model.

Protocol: Neuronal Cell Viability (MTT) Assay

This assay is crucial to ensure that the observed protein degradation is not a result of general cellular toxicity.

Materials:

- Neuronal cells (e.g., SH-SY5Y)
- 96-well plates
- PROTAC stock solution
- MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)[2][15]
- Solubilization solution (e.g., DMSO or a specialized detergent)[2][15]
- Plate reader

Step-by-Step Protocol:

- Cell Seeding and Treatment:
 - Seed neuronal cells in a 96-well plate and allow them to attach.[2][15]
 - Treat the cells with a range of PROTAC concentrations for the same duration as the degradation experiment.[2][15]
- MTT Assay:
 - Add MTT reagent to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan crystals.[2][15]
 - Add the solubilization solution to dissolve the formazan crystals.[2][15]
- Data Analysis:
 - Measure the absorbance at 570 nm using a plate reader.[15]
 - Calculate the percentage of cell viability relative to the vehicle-treated control.

Part 3: In Vivo Evaluation of Neuro-PROTACs

Promising PROTAC candidates from in vitro studies should be further evaluated in animal models of neurodegenerative diseases to assess their in vivo efficacy, pharmacokinetics (PK), and pharmacodynamics (PD).

Protocol: In Vivo Efficacy Study in a Mouse Model of Tauopathy

This protocol outlines a general procedure for evaluating a tau-targeting PROTAC in a transgenic mouse model of Alzheimer's disease (e.g., 3xTg-AD mice).[\[16\]](#)

Materials:

- 3xTg-AD mice
- PROTAC formulation for in vivo administration (e.g., in a solution suitable for injection)
- Surgical tools for intracerebroventricular (ICV) injection (if applicable)[\[17\]](#)
- Anesthesia
- Brain homogenization buffer[\[18\]](#)
- Equipment for Western blotting and immunohistochemistry

Step-by-Step Protocol:

- PROTAC Administration:
 - Administer the PROTAC to the mice via a suitable route, such as subcutaneous (SC) injection or intracerebroventricular (ICV) infusion.[\[17\]](#)[\[19\]](#) Dosing and frequency will depend on the PK profile of the compound.[\[16\]](#)
- Brain Tissue Collection and Processing:
 - At the end of the treatment period, euthanize the mice and perfuse with saline.
 - Dissect the brains and isolate specific regions of interest (e.g., hippocampus and cortex).[\[20\]](#)

- Homogenize the brain tissue in lysis buffer to extract proteins.[18]
- Pharmacodynamic Analysis:
 - Western Blotting: Perform Western blotting on the brain homogenates to quantify the levels of total tau and phosphorylated tau, as described in the in vitro protocol.[18]
 - Immunohistochemistry (IHC): Fix a portion of the brain tissue for IHC staining to visualize the reduction of tau pathology in situ.[21]
- Behavioral Analysis:
 - Conduct behavioral tests (e.g., Morris water maze, novel object recognition) to assess cognitive function in the treated mice compared to a control group.

Conclusion and Future Perspectives

PROTAC technology offers a powerful and innovative approach to target the underlying protein pathologies of neurodegenerative diseases. The ability to induce the degradation of previously "undruggable" proteins like aggregated tau and α -synuclein holds immense therapeutic promise. However, the successful development of neuro-PROTACs hinges on overcoming the formidable challenge of the blood-brain barrier. The protocols and guidelines presented in this application note provide a framework for the rational design, synthesis, and comprehensive evaluation of CNS-penetrant PROTACs. Future advancements in linker technology, the discovery of novel brain-expressed E3 ligases, and the development of more predictive in vitro BBB models will undoubtedly accelerate the translation of this exciting technology from the laboratory to the clinic, offering new hope for patients with these devastating diseases.

References

- PROTACs technology for treatment of Alzheimer's disease: Advances and perspectives - PMC - PubMed Central. (n.d.). Retrieved from [\[Link\]](#)
- Methods for Measuring Tau Pathology in Transgenic Mouse Models - PMC - NIH. (n.d.). Retrieved from [\[Link\]](#)

- Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf - NIH. (2013, May 1). Retrieved from [[Link](#)]
- Physicochemical Property Determinants of Oral Absorption for PROTAC Protein Degraders | Journal of Medicinal Chemistry - ACS Publications. (2023, June 6). Retrieved from [[Link](#)]
- Protocol for mouse brain tissue processing and downstream analysis of circRNA-protein interactions in vivo - PMC - NIH. (2025, August 19). Retrieved from [[Link](#)]
- E3 Ubiquitin Ligases Neurobiological Mechanisms: Development to Degeneration - PMC. (n.d.). Retrieved from [[Link](#)]
- General Stepwise Approach to Optimize a TR-FRET Assay for Characterizing the BRD/PROTAC/CRBN Ternary Complex - PubMed. (2021, February 26). Retrieved from [[Link](#)]
- An in vitro Blood-brain Barrier Model to Study the Penetration of Nanoparticles - PMC. (2022, February 20). Retrieved from [[Link](#)]
- Proteolysis-Targeting Chimera (PROTAC) Delivery into the Brain across the Blood-Brain Barrier - MDPI. (2023, June 3). Retrieved from [[Link](#)]
- A novel small-molecule PROTAC selectively promotes tau clearance to improve cognitive functions in Alzheimer-like models - PMC - PubMed Central. (n.d.). Retrieved from [[Link](#)]
- Discovery and Optimization of Tau Targeted Protein Degraders Enabled by Patient Induced Pluripotent Stem Cells-Derived Neuronal Models of Tauopathy - Frontiers. (2022, March 2). Retrieved from [[Link](#)]
- Treatment of Alzheimer's by PROTAC-Tau Protein Degradation - ACS Publications. (2019, March 12). Retrieved from [[Link](#)]
- Insights into the use of PROTACs in Alzheimer's disease - VJDemetia. (2024, March 6). Retrieved from [[Link](#)]
- Characteristic roadmap of linker governs the rational design of PROTACs - PMC. (n.d.). Retrieved from [[Link](#)]

- Central Nervous System Targeted Protein Degraders - PMC. (n.d.). Retrieved from [\[Link\]](#)
- Tau Antibody - GenomeMe. (n.d.). Retrieved from [\[Link\]](#)
- (PDF) Blood–Brain Barrier Transwell Modeling - ResearchGate. (2025, August 6). Retrieved from [\[Link\]](#)
- Rodent intracerebroventricular AAV injections - Protocols.io. (2023, May 22). Retrieved from [\[Link\]](#)
- Characterizing PROTAC ternary complex formation using Biacore SPR systems - Cytiva. (2024, September 4). Retrieved from [\[Link\]](#)
- What are PROTACs? Mechanisms, advantages, and challenges | Drug Discovery News. (n.d.). Retrieved from [\[Link\]](#)
- General Stepwise Approach to Optimize a TR-FRET Assay for Characterizing the BRD/PROTAC/CRBN Ternary Complex - PMC - NIH. (2021, February 26). Retrieved from [\[Link\]](#)
- Does anyone have a protocol for growing bEnd3 cells on Corning Transwell inserts?. (2014, December 30). Retrieved from [\[Link\]](#)
- MTT Assay Protocol | Springer Nature Experiments. (n.d.). Retrieved from [\[Link\]](#)
- Immunohistochemical staining for tau protein in the brain of Wistar... | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved from [\[Link\]](#)
- A Survey on the Expression of the Ubiquitin Proteasome System Components HECT- and RBR-E3 Ubiquitin Ligases and E2 Ubiquitin-Conjugating and E1 Ubiquitin-Activating Enzymes during Human Brain Development - ResearchGate. (2025, October 12). Retrieved from [\[Link\]](#)
- PROTAC technology for the treatment of Alzheimer's disease: advances and perspectives - ScienceOpen. (2022, January 21). Retrieved from [\[Link\]](#)

- Leveraging Surface Plasmon Resonance for Characterizing Ternary Complexes | Aragen Life Sciences. (n.d.). Retrieved from [\[Link\]](#)
- ICV Injection of Brain for Neuronal Transduction | Protocol Preview - YouTube. (2022, August 18). Retrieved from [\[Link\]](#)
- Establishment of murine in vitro blood-brain barrier models using immortalized cell lines - bioRxiv. (2018, October 5). Retrieved from [\[Link\]](#)
- A novel small-molecule PROTAC selectively promotes tau clearance to improve cognitive functions in Alzheimer-like models - ResearchGate. (2025, December 24). Retrieved from [\[Link\]](#)
- Multi-scale classification decodes the complexity of the human E3 ligome - bioRxiv. (2025, March 13). Retrieved from [\[Link\]](#)
- Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. (n.d.). Retrieved from [\[Link\]](#)
- Immunohistochemistry (IHC) Staining Mouse Brain Sections - Protocols.io. (2024, March 25). Retrieved from [\[Link\]](#)
- Targeted Protein Degradation - ICE Bioscience. (2024, June 5). Retrieved from [\[Link\]](#)
- Brain Tissue Preparation for Immunohistochemistry and Microscopy | Protocol Preview. (2022, August 26). Retrieved from [\[Link\]](#)
- Targeted protein degradation in CNS disorders: a promising route to novel therapeutics?. (n.d.). Retrieved from [\[Link\]](#)
- In vitro models of the blood–brain barrier: An overview of commonly used brain endothelial cell culture models and guidelines for their use - PMC. (n.d.). Retrieved from [\[Link\]](#)
- Western Blot Tips for Detection of Proteins Present in Tissue Lysates - Bio-Rad Antibodies. (n.d.). Retrieved from [\[Link\]](#)

- PROTAC technology for the treatment of Alzheimer's disease: advances and perspectives - ScienceOpen. (2022, January 21). Retrieved from [\[Link\]](#)
- Cell Viability Assay (MTT Assay) Protocol - Protocols.io. (2023, October 20). Retrieved from [\[Link\]](#)
- A Survey on the Expression of the Ubiquitin Proteasome System Components HECT- and RBR-E3 Ubiquitin Ligases and E2 Ubiquitin-Conjugating and E1 Ubiquitin-Activating Enzymes during Human Brain Development - MDPI. (n.d.). Retrieved from [\[Link\]](#)
- Selective degradation of hyperphosphorylated tau by proteolysis-targeting chimeras ameliorates cognitive function in Alzheimer's disease model mice - Frontiers. (n.d.). Retrieved from [\[Link\]](#)
- The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS) - JoVE. (2024, January 12). Retrieved from [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. [bio-rad.com](https://www.bio-rad.com) [\[bio-rad.com\]](#)
- 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [\[ncbi.nlm.nih.gov\]](https://www.ncbi.nlm.nih.gov)
- 3. [researchgate.net](https://www.researchgate.net) [\[researchgate.net\]](#)
- 4. A Label-free Quantitative Proteomics Strategy to Identify E3 Ubiquitin Ligase Substrates Targeted to Proteasome Degradation - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 5. [aragen.com](https://www.aragen.com) [\[aragen.com\]](#)
- 6. [researchgate.net](https://www.researchgate.net) [\[researchgate.net\]](#)
- 7. pubs.acs.org [\[pubs.acs.org\]](#)
- 8. Central Nervous System Targeted Protein Degradation - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)

- 9. Multi-scale classification decodes the complexity of the human E3 ligome | bioRxiv [[biorxiv.org](https://www.biorxiv.org)]
- 10. E3 Ubiquitin Ligases Neurobiological Mechanisms: Development to Degeneration - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 11. Frontiers | Targeted protein degradation in CNS disorders: a promising route to novel therapeutics? [[frontiersin.org](https://www.frontiersin.org)]
- 12. [scienceopen.com](https://www.scienceopen.com) [[scienceopen.com](https://www.scienceopen.com)]
- 13. Western Blot Protocol | R&D Systems [[rndsystems.com](https://www.rndsystems.com)]
- 14. An in vitro Blood-brain Barrier Model to Study the Penetration of Nanoparticles - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 15. [atcc.org](https://www.atcc.org) [[atcc.org](https://www.atcc.org)]
- 16. Protocol for High-Throughput Screening of Neural Cell or Brain Tissue Protein Using a Dot-Blot Technique with Near-Infrared Imaging - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 17. Rodent intracerebroventricular AAV injections [[protocols.io](https://www.protocols.io)]
- 18. Methods for Measuring Tau Pathology in Transgenic Mouse Models - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 19. [researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- 20. Protocol for mouse brain tissue processing and downstream analysis of circRNA-protein interactions in vivo - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 21. [genomeme.ca](https://www.genomeme.ca) [[genomeme.ca](https://www.genomeme.ca)]
- To cite this document: BenchChem. [Application Notes and Protocols for Synthesizing PROTACs for Neurodegenerative Diseases]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1382291/docs#application-notes-and-protocols-for-synthesizing-protacs-for-neurodegenerative-diseases>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)